Cas no 438531-19-2 (4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde)

• Product Name: 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde
• CAS No: 438531-19-2
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• MDL: MFCD01114951
• CID: 3057569
• PubChem ID: 590898
• Update Time: 2025-10-30

4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-p-tolylsulfanylmethyl-benzaldehyde
• MFCD01114951
• 438531-19-2
• VS-13480
• 4-methoxy-3-[(4-methylphenyl)sulfanylmethyl]benzaldehyde
• KIKOGRVQWGXMDJ-UHFFFAOYSA-N
• NCGC00341283-01
• ALBB-001097
• BBL036424
• 4-Methoxy-3-((p-tolylthio)methyl)benzaldehyde
• 4-METHOXY-3-[[(4-METHYLPHENYL)THIO]METHYL]BENZALDEHYDE
• H21247
• 4-methoxy-3-{[(4-methylphenyl)sulfanyl]methyl}benzaldehyde
• CS-0215163
• 4-Methoxy-3-([(4-methylphenyl)sulfanyl]methyl)benzaldehyde #
• STK346897
• AKOS000304023
• AB01332722-02
• EN300-227641
• Benzaldehyde, 4-methoxy-3-(4-methylphenylthiomethyl)-
• 4-Methoxy-3-([(4-methylphenyl)thio]methyl)benzaldehyde
• 4-Methoxy-3-p-tolylsulfanylmethylbenzaldehyde
• 4-methoxy-3-{[(4-methylphenyl)thio]methyl}benzaldehyde
• 4-Methoxy-3-{[(4-methylphenyl)thio]-methyl}benzaldehyde
• Z275170224
• 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde

• MDL： MFCD01114951
• Inchi： 1S/C16H16O2S/c1-12-3-6-15(7-4-12)19-11-14-9-13(10-17)5-8-16(14)18-2/h3-10H,11H2,1-2H3
• InChI Key： KIKOGRVQWGXMDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 272.08710092Da
• Monoisotopic Mass: 272.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde

Introduction to 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde (CAS No. 438531-19-2)

4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde, with the CAS number 438531-19-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a thioether linkage, and a benzaldehyde moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The methoxy group (OCH₃) is a common functional group in organic chemistry, known for its electron-donating properties. In 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde, this group enhances the compound's solubility and reactivity, making it an attractive candidate for synthetic transformations and biological studies. The thioether linkage (S) provides additional stability and flexibility to the molecule, which can be crucial for its interaction with biological targets.

The benzaldehyde moiety (C₆H₅-CHO) is a key feature of this compound, contributing to its characteristic aldehyde functionality. Aldehydes are known for their reactivity in various chemical reactions, such as condensation reactions and oxidation processes. In the context of medicinal chemistry, the presence of an aldehyde group can influence the compound's pharmacological properties, including its ability to form covalent bonds with biomolecules.

4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde has been the subject of several recent studies focusing on its potential applications in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from this compound, which exhibited promising anti-inflammatory and anti-cancer activities.

In another study, researchers explored the role of 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde in modulating specific enzymes involved in metabolic pathways. The findings suggested that this compound could serve as a lead structure for developing inhibitors of these enzymes, which are implicated in various diseases such as diabetes and neurodegenerative disorders.

The structural versatility of 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde also makes it a valuable tool in synthetic organic chemistry. Its unique combination of functional groups allows for a wide range of chemical modifications, enabling chemists to tailor its properties for specific applications. For example, it can be used as a building block in the synthesis of advanced materials with tailored optical and electronic properties.

In addition to its potential therapeutic applications, 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde has been investigated for its role in environmental chemistry. A recent study published in Environmental Science & Technology highlighted its use as a model compound for studying the fate and behavior of organic pollutants in aquatic environments. The results indicated that this compound exhibits low toxicity and rapid biodegradation under certain conditions, making it a suitable candidate for further environmental studies.

The synthesis of 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and oxidative transformations. Advances in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact and improving overall efficiency.

In conclusion, 4-Methoxy-3-{(4-methylphenyl)thio-methyl}benzaldehyde (CAS No. 438531-19-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile chemical properties make it an important subject of ongoing research, contributing to advancements in medicinal chemistry, materials science, and environmental studies. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in future scientific innovations.